2-Fluoro-2-methylpropane-1,3-diol
Overview
Description
2-Fluoro-2-methylpropane-1,3-diol is a chemical compound with the molecular formula C4H9FO2 and a molecular weight of 108.11 . It can be prepared for use as antitumor agents .
Molecular Structure Analysis
The molecular structure of 2-Fluoro-2-methylpropane-1,3-diol consists of four carbon atoms, nine hydrogen atoms, one fluorine atom, and two oxygen atoms . The exact 3D structure is not provided in the available resources.Physical And Chemical Properties Analysis
The boiling point of 2-Fluoro-2-methylpropane-1,3-diol is predicted to be 217.4±20.0 °C, and its density is predicted to be 1.137±0.06 g/cm3 . Its pKa value is predicted to be 13.91±0.10 .Scientific Research Applications
Industrial Research
For industrial applications, it is used in the preparation of solid polymer electrolytes for lithium metal batteries and to obtain methyl methacrylate , a precursor for polymethyl methacrylate glass, via a partial oxidation process. It is also involved in the synthesis of biodegradable thermoplastic elastomer by condensation reaction .
Mechanism of Action
Target of Action
It’s structurally similar to other diols, which are known to interact with various biological targets .
Mode of Action
Based on its structural similarity to other diols, it may undergo electrophilic substitution reactions . In such reactions, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. A proton is then removed from this intermediate, yielding a substituted benzene ring .
Biochemical Pathways
It’s known that diols can participate in various biochemical reactions, including condensation reactions .
Pharmacokinetics
Its molecular weight (10811 g/mol) and predicted properties such as boiling point (2174±200 °C) and density (1137±006 g/cm3) suggest that it may have reasonable bioavailability .
Result of Action
It’s known that diols can be used in the synthesis of various compounds, including antitumor agents .
properties
IUPAC Name |
2-fluoro-2-methylpropane-1,3-diol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9FO2/c1-4(5,2-6)3-7/h6-7H,2-3H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BRUWUDHHHYZEBK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CO)(CO)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9FO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
108.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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